Cas no 2138544-08-6 (1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138544-08-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6082294
• PubChem ID: 165498795
• Update Time: 2025-07-08

1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160696
• 2138544-08-6
• 1-(5-hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one
• 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C15H23NO2/c1-3-5-12-8-9-13(17)10-14(12)16-11(2)6-4-7-15(16)18/h4,6-7,12-14,17H,3,5,8-10H2,1-2H3
• InChI Key： HNISSEDOHSZSJS-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1C(C=CC=C1C)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one

1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one, identified by the CAS number 2138544-08-6, is a structurally complex organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of dihydropyridines, which are well-known for their role in various therapeutic applications. The molecule's structure is characterized by a cyclohexyl group substituted with a hydroxyl and propyl group, attached to a dihydropyridine ring system that also bears a methyl substituent. This unique combination of functional groups contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. The presence of the hydroxyl group in the cyclohexyl moiety introduces hydrophilic properties, potentially enhancing the compound's solubility and bioavailability. Additionally, the propyl group may influence the molecule's lipophilicity, playing a crucial role in its ability to cross cellular membranes and interact with target receptors.

The synthesis of 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the dihydropyridine ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made it possible to scale up production for preclinical and clinical testing.

From a pharmacological perspective, this compound exhibits promising activity as a potential neuroprotective agent. Studies conducted in vitro have demonstrated its ability to inhibit oxidative stress and reduce inflammation in neuronal cells, suggesting its potential application in treating neurodegenerative disorders such as Alzheimer's disease. Furthermore, preliminary animal studies have indicated that the compound may enhance cognitive function by modulating neurotransmitter systems.

The methyl group at position 6 of the dihydropyridine ring is believed to play a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins. Computational modeling studies have provided insights into the molecular interactions responsible for these effects, paving the way for further optimization of the compound's structure.

In terms of therapeutic applications, 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one has shown potential as an anti-inflammatory agent. Preclinical trials have demonstrated its ability to suppress pro-inflammatory cytokines and reduce tissue damage in models of chronic inflammation. These findings align with recent research trends emphasizing the development of multi-target drugs capable of addressing complex diseases.

Another area of interest lies in its potential as an antidiabetic agent. Emerging evidence suggests that this compound may improve insulin sensitivity and glucose metabolism by modulating key enzymes involved in carbohydrate metabolism. This dual functionality underscores its versatility as a lead compound for drug discovery.

From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and biocatalysts. Such methods not only reduce reliance on fossil fuels but also minimize waste generation, aligning with global sustainability goals.

In conclusion, 1-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-1,2-dihydropyridin-2-one represents a promising candidate for advancing drug development across multiple therapeutic areas. Its unique structure, combined with recent research breakthroughs, positions it as a valuable asset in addressing unmet medical needs. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative pharmaceutical solutions.